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Compound of Interest

Compound Name: Boc-D-Cys(Trt)-OH

Cat. No.: B558063

Essential Safety and Handling Guide for Boc-D-
Cys(Trt)-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Boc-D-
Cys(Trt)-OH, a key reagent in peptide synthesis. Adherence to these procedures is critical for
ensuring personnel safety and maintaining a compliant laboratory environment.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling Boc-D-Cys(Trt)-OH, a solid powder, preventing dust inhalation and skin/eye
contact is paramount. The following personal protective equipment is mandatory.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or chemical goggles
conforming to EN166 (EU) or
NIOSH (US) standards.[1]

Protects against airborne
particles and accidental

splashes.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber) and
a lab coat or protective
clothing.[1][2]

Prevents direct skin contact

with the chemical.

Respiratory Protection

A NIOSH-approved N95 dust
mask or a full-face respirator
with a particulate filter if dust

generation is likely.[1][3]

Minimizes the risk of inhaling
fine particles, which may cause

respiratory irritation.[1]

General Handling Precautions:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

exposure.[1]

e Avoid generating dust during handling.[1]

» Do not eat, drink, or smoke in the laboratory.

» Wash hands thoroughly with soap and water after handling the chemical.[2]

o Ensure containers are securely sealed when not in use.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to managing Boc-D-Cys(Trt)-OH throughout its lifecycle in the

laboratory is crucial for safety and efficiency.

Step-by-Step Handling Protocol:

e Receiving and Inspection:
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o Upon receipt, visually inspect the container for any damage or leaks.

o Verify that the container is clearly labeled with the chemical name and any hazard
warnings.

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
o The recommended storage temperature is between 15-25°C.[4]
o Store away from incompatible materials.

e Preparation and Use:

[e]

Before use, ensure all necessary PPE is correctly worn.

o

Carefully weigh the required amount of the solid in a designated area, minimizing dust
creation.

o

If dissolving the compound, add it slowly to the solvent to avoid splashing.

[¢]

This compound is used in Boc solid-phase peptide synthesis.[3][4][5]
e Spill Management:
o Minor Spills:
» Clean up spills immediately.[1]
» Use dry clean-up procedures; avoid generating dust.[1]

= Sweep or vacuum the spilled material into a clean, dry, labeled, and sealable container
for disposal.[1]

o Major Spills:

» Evacuate and alert personnel in the area.[1]
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» Contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan

Proper disposal of Boc-D-Cys(Trt)-OH and its waste is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Collection and Disposal Protocol:
» Containerization:

o Place all waste Boc-D-Cys(Trt)-OH, whether in solid form or dissolved in a solvent, into a
designated and clearly labeled hazardous waste container.[2]

o Use separate containers for solid and liquid waste.[2]
e Labeling:
o Clearly label the waste container with the full chemical name: "Boc-D-Cys(Trt)-OH".[2]
o Indicate the approximate quantity of the waste and list any solvents used.[2]
o Attach the appropriate hazard symbols as per your institution's guidelines.
o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area.[2]

e Arranging for Disposal:

o Contact your institution's EHS department or a licensed chemical waste disposal
contractor to arrange for pickup and proper disposal.[1][2]

o Do not dispose of this chemical down the drain or in regular trash.[2]

Chemical and Physical Properties

A summary of key quantitative data for Boc-D-Cys(Trt)-OH is provided below.
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Property

Value

Molecular Formula

C27H29NO4S[6]

Molecular Weight

463.59 g/mol [6]

Melting Point

143-146 °C

Appearance

White to off-white or beige powder

Storage Temperature

15-25°C[4]

Workflow for Handling Boc-D-Cys(Trt)-OH

The following diagram illustrates the standard operating procedure for the safe handling of

Boc-D-Cys(Trt)-OH from receipt to disposal.
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Caption: Workflow for the safe handling of Boc-D-Cys(Trt)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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